Cas no 1226453-48-0 (2-(ethylsulfanyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide)

• Product Name: 2-(ethylsulfanyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide
• CAS No: 1226453-48-0
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5802419
• PubChem ID: 49677116
• Update Time: 2025-05-23

2-(ethylsulfanyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide
• 2-(ethylsulfanyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide
• 2-(ethylthio)-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide
• SR-01000925976-1
• 1226453-48-0
• SR-01000925976
• VU0527315-1
• F5882-1823
• AKOS024526653

• Inchi： 1S/C18H17N3O2S/c1-3-24-16-7-5-4-6-15(16)17(22)20-14-10-8-13(9-11-14)18-19-12(2)21-23-18/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key： KUUHJBYFJFDSJD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2ON=C(C)N=2)C=C1)(=O)C1=CC=CC=C1SCC

Computed Properties

• Exact Mass: 339.10414797g/mol
• Monoisotopic Mass: 339.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(ethylsulfanyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide

Comprehensive Overview of 2-(ethylsulfanyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide (CAS No. 1226453-48-0)

2-(ethylsulfanyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide, with the CAS registry number 1226453-48-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including an ethylsulfanyl moiety and a 3-methyl-1,2,4-oxadiazole ring, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a scaffold for drug discovery, given its structural versatility and compatibility with modern medicinal chemistry techniques.

The compound's benzamide core is a common pharmacophore found in many bioactive molecules, enhancing its relevance in the development of novel therapeutics. Recent studies have explored its potential as a modulator of specific enzymatic pathways, making it a candidate for targeting diseases such as inflammation and metabolic disorders. The presence of the 1,2,4-oxadiazole ring further augments its stability and binding affinity, which are critical for drug efficacy. These attributes align with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

In the agrochemical sector, 2-(ethylsulfanyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide has been investigated for its potential as a plant growth regulator or pest control agent. Its structural features, such as the ethylsulfanyl group, may interact with biological systems in crops to enhance stress resistance or yield. This aligns with the growing demand for sustainable agricultural solutions, as farmers and researchers seek eco-friendly alternatives to traditional pesticides. The compound's mechanism of action, however, requires further elucidation to fully exploit its agricultural benefits.

From a synthetic chemistry perspective, the preparation of CAS No. 1226453-48-0 involves multi-step organic reactions, often starting from commercially available precursors like 4-aminobenzoic acid and ethyl mercaptan. Optimizing these synthetic routes is a key focus for industrial chemists, as it impacts scalability and cost-effectiveness. Recent advancements in green chemistry have also prompted explorations into solvent-free or catalytic methods to produce this compound, addressing environmental concerns and regulatory requirements.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its practical applications. For instance, its logP value and hydrogen bonding capacity influence its bioavailability in drug formulations. These parameters are frequently searched by formulation scientists and pharmacologists, highlighting the need for detailed characterization data. Computational modeling and QSAR (Quantitative Structure-Activity Relationship) studies have further refined predictions about its behavior in biological systems.

In the context of intellectual property, 2-(ethylsulfanyl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide has been the subject of several patents, underscoring its commercial potential. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to the demand from academic and industrial researchers. Its inclusion in high-throughput screening libraries also reflects its utility in hit-to-lead optimization campaigns.

As the scientific community continues to explore the applications of CAS No. 1226453-48-0, collaborations between academia and industry are expected to accelerate its development. Future research may focus on derivatization to enhance its pharmacological profile or environmental compatibility. With its multifaceted potential, this compound exemplifies the intersection of innovation and practicality in modern chemistry.